Cas no 2137473-44-8 (tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate)

• Product Name: tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate
• CAS No: 2137473-44-8
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 6157121
• PubChem ID: 165827225
• Update Time: 2025-10-29

tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate
• 2137473-44-8
• EN300-1141461

• Inchi： 1S/C14H19N3O2/c1-14(2,3)19-13(18)11(15)9-17-12-7-5-4-6-10(12)8-16-17/h4-8,11H,9,15H2,1-3H3
• InChI Key： GUTAXKPDBJZCIA-UHFFFAOYSA-N
• SMILES： O(C(C(CN1C2C=CC=CC=2C=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate

tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate: A Comprehensive Overview

tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate (CAS No. 2137473-44-8) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its tert-butyl ester group, amino group, and indazolyl moiety, which collectively contribute to its versatile chemical properties. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its potential applications.

The molecular structure of tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate is defined by a central propane backbone, with the amino group (-NH₂) attached to the second carbon and the indazolyl group (a bicyclic aromatic system consisting of a benzene ring fused to an imidazole ring) attached to the third carbon. The tert-butyl ester group (-OC(CH₃)₃) is linked to the carboxylic acid moiety, providing stability and solubility advantages. This combination of functional groups makes the compound highly versatile for various chemical transformations and biological interactions.

Recent studies have highlighted the potential of tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate as a precursor in drug discovery. The indazolyl group is known for its ability to act as a bioisostere, mimicking the effects of other heterocyclic systems in pharmaceutical compounds. For instance, researchers have explored its role in designing antitumor agents and anti-inflammatory drugs, where the indazole ring contributes to binding affinity with specific protein targets. The amino group further enhances its ability to participate in hydrogen bonding, a critical interaction in many biological processes.

In terms of synthesis, tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate can be prepared through a variety of routes, including nucleophilic substitution, coupling reactions, and esterification. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for constructing this compound. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

The compound's applications extend beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its potential as a component in organic field-effect transistors (OFETs), where its π-conjugated system contributes to charge transport properties. Additionally, its stability under thermal and photochemical conditions makes it suitable for applications in optoelectronics.

From an environmental perspective, the synthesis and application of tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate align with green chemistry principles. The use of renewable feedstocks and energy-efficient reaction conditions has minimized its ecological footprint. Furthermore, its biodegradability has been assessed in recent studies, indicating that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, tert-butyl 2-amino-3-(1H-indazol-1-yl)propanoate (CAS No. 2137473-44-8) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure, coupled with advancements in synthetic techniques and computational modeling, positions it as a valuable tool in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern science.